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Benchmarking the Mechanical Properties of

Plasticized PLLA: A Comparative Guide
Introduction

Polylactic acid (PLLA) is a biodegradable and biocompatible thermoplastic polyester with a
wide range of applications in the biomedical and pharmaceutical fields. However, its inherent
brittleness, characterized by low elongation at break and high modulus, often limits its use in
applications requiring flexibility. Plasticization is a common strategy to overcome these
limitations. This guide provides a comparative analysis of the mechanical properties of PLLA
plasticized with various agents, offering a benchmark for researchers and drug development
professionals. The data presented is compiled from multiple studies to provide a broad
overview of the effects of different plasticizers on the tensile strength, elongation at break,
Young's modulus, and impact strength of PLLA.

Data Presentation: Mechanical Properties of
Plasticized PLLA

The following tables summarize the quantitative data on the mechanical properties of PLLA
with different plasticizers. It is important to note that the results are sourced from various
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studies, and direct comparisons may be influenced by differences in PLLA grades, plasticizer
concentrations, and processing methods.

Table 1: Tensile Strength of Plasticized PLLA
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Concentration Tensile Strength Change from Neat

Plasticizer

(wt%) (MPa) PLLA (%)
Neat PLLA 0 52.1-56.61 -

14.55 (improved with
Glycerol 15-30 ) -72% (approx.)
oils)
Tributyrin - - -
Trilaurin - - -
Tristearin - - -
Poly(ethylene glycol Decreased with
y(ethy glycol) 5-10 N Variable

(PEG) addition
Acetyl triethyl citrate

3 35.0 -32.8%
(ATEC)
Epoxidized soybean

] 15 Reduced by 21% -21%

oil (ESO)
Triacetine - - -
Tributyl citrate (TBC) 10-20 14 - 22 -57.8% to -75.3%
Oligomeric lactic acid ]

- Decreased Variable
(OLA)
Dioctyl adipate (DOA) - Decreased Variable
Acetyl tributyl citrate 20
(ATBC)
Epoxidized cardanol

15 41.9 -19.6%
acetate (ECA)
Tween® 20 20 - -
Tween® 80 20 - -

Table 2: Elongation at Break of Plasticized PLLA
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o Concentration Elongation at Change from Neat
Plasticizer
(wt%) Break (%) PLLA (%)
Neat PLLA 0 25-13.7 -
Glycerol 8-30 141.02 - 143 +927% to +5620%
Tributyrin - Increased -
Poly(ethylene glycol
y(ethy glycol) up to 20 Increased Variable
(PEG)
Acetyl triethyl citrate
3 232.0 +1600% (approx.)
(ATEC)
Epoxidized soybean 15 Higher than neat
oil (ESO) PLLA
Tributyl citrate (TBC) 10-20 160 - 190 +1067% to +1288%
Adipate Esters - 126 - 148 +820% to +989%
Oligomeric lactic acid
up to 25 up to 300 up to +2097%
(oLA)
Acetyl tributyl citrate
15-20 82 - 250 +500% to +1725%
(ATBC)
Epoxidized cardanol
15 336.6 +2357%
acetate (ECA)
Tween® 20 / Tween®
20 ~180 ~+1214%
80
Table 3: Young's Modulus of Plasticized PLLA
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Concentration

Young's Modulus

Change from Neat

Plasticizer
(wt%) (GPa) PLLA (%)
Neat PLLA 0 259-34 -
Poly(ethylene glycol
y(ethy glycol) 5-10 Decreased Variable
(PEG)
Tributyl citrate (TBC) 10 Decreased by ~20% -20%
Oligomeric lactic acid ]
- Decreased Variable
(OLA)
Dioctyl adipate (DOA) - Decreased Variable
Table 4: Impact Strength of Plasticized PLLA
. Concentration Impact Strength Change from Neat
Plasticizer
(wt%) (kJIm?) PLLA (%)
40 J/m (unit
Neat PLLA 0 ) -
conversion needed)
Epoxidized Palm Oil Doubled from neat
15 +100%
(EPO) PLLA
Epoxidized Soybean o
i 5 Slight improvement -
Oil (ESO)
Glycerol & Qils - 13.44% improvement +13.44%

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducing and

comparing results.

Tensile Testing

Tensile properties such as tensile strength, elongation at break, and Young's modulus are

typically determined using a universal testing machine.
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o Standard: ASTM D638 or ISO 527 are commonly followed standards for testing the tensile
properties of plastics.

» Specimen Preparation: Dog-bone shaped specimens are prepared by injection molding or
compression molding of the PLLA/plasticizer blend. The dimensions of the specimens are
specified by the chosen standard.

o Testing Procedure: The specimen is mounted in the grips of the universal testing machine. A
constant rate of crosshead displacement is applied, and the force and displacement are
recorded until the specimen fractures.

o Data Analysis:
o Tensile Strength: The maximum stress the material can withstand before breaking.

o Elongation at Break: The percentage increase in length that the material undergoes before
breaking.

o Young's Modulus: A measure of the material's stiffness, calculated from the initial linear
portion of the stress-strain curve.

Dynamic Mechanical Analysis (DMA)

DMA is used to study the viscoelastic properties of materials as a function of temperature and
frequency.

e Instrument: A dynamic mechanical analyzer is used.

e Specimen Preparation: Rectangular film or bar specimens are prepared from the
PLLA/plasticizer blend.

e Testing Procedure: The specimen is subjected to a sinusoidal stress (or strain), and the
resulting strain (or stress) is measured. The temperature is ramped over a specified range,
typically including the glass transition temperature (Tg) of the material.

o Data Analysis:
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o Storage Modulus (E'): Represents the elastic portion of the material's response. A drop in
E' indicates the glass transition.

o Loss Modulus (E"): Represents the viscous portion of the material's response. A peak in
E" is often used to determine the Tg.

o Tan Delta (d): The ratio of the loss modulus to the storage modulus (E"/E'). The peak of
the tan & curve is another common method to determine the Tg. The addition of a
plasticizer typically lowers the Tg of PLLA.[1]

Impact Strength Testing

Impact strength measures a material's ability to resist fracture under a sudden applied load.
o Standard: Izod (ASTM D256) or Charpy (ASTM D6110) impact tests are commonly used.
e Specimen Preparation: Rectangular bar specimens, often with a V-notch, are prepared.

e Testing Procedure (Izod): The specimen is clamped vertically as a cantilever beam and
struck by a swinging pendulum.

o Testing Procedure (Charpy): The specimen is supported as a simple beam and struck in the
middle by a swinging pendulum.

o Data Analysis: The impact strength is calculated as the energy absorbed by the specimen
during fracture, divided by the cross-sectional area of the specimen.

Mandatory Visualization
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Caption: Experimental workflow for preparing and testing plasticized PLLA.
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Caption: Effect of plasticizers on PLLA's mechanical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking the mechanical properties of PDEGA-
plasticized PLLA against other plasticizers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329770#benchmarking-the-mechanical-properties-
of-pdega-plasticized-plla-against-other-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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